Cas no 39165-62-3 (sodium propane-1-sulfinate)

• Product Name: sodium propane-1-sulfinate
• CAS No: 39165-62-3
• MF: C₃H₇NaO₂S
• MW: 130.14125084877
• MDL: MFCD09878098
• CID: 3157741
• PubChem ID: 23706191
• Update Time: 2025-06-08

sodium propane-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• Propanesulfinic acid, sodium salt
• sodium propane-1-sulfinate
• SCHEMBL1621342
• 1-propanesulfinic acid sodium salt
• DJSGLRVJPLXKRB-UHFFFAOYSA-M
• sodium n-propylsulphinate
• AKOS006314826
• EN300-216201
• 1-Propanesulfinic acid, sodium salt
• 39165-62-3
• sodium propane sulfinate
• Baran Diversinate
• sodium 1-propylsulfinate
• CS-0298073
• PBA16562
• 884-516-9

• MDL： MFCD09878098
• Inchi： 1S/C3H8O2S.Na/c1-2-3-6(4)5;/h2-3H2,1H3,(H,4,5);/q;+1/p-1
• InChI Key： DJSGLRVJPLXKRB-UHFFFAOYSA-M
• SMILES： S(CCC)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 130.00644492g/mol
• Monoisotopic Mass: 130.00644492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 56.9
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 59.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Sulfinic acids and derivatives Alkanesulfinic acids and derivatives Alkanesulfinic acids

Additional information on sodium propane-1-sulfinate

Propanesulfinic Acid, Sodium Salt (CAS No: 39165-62-3)

Propanesulfinic acid, sodium salt (CAS No: 39165-62-3) is a versatile compound with significant applications in various industries. This compound, also known as sodium propanesulfinate, is a sulfonic acid derivative that has gained attention due to its unique chemical properties and potential uses in catalysis, material science, and environmental chemistry.

The molecular structure of propanesulfinic acid consists of a propane backbone with a sulfinic acid group (-SO2H) attached to one of the carbon atoms. When neutralized with sodium hydroxide, it forms the sodium salt, which is more stable and water-soluble. This makes it an ideal candidate for various industrial applications where solubility and stability are crucial.

Recent studies have highlighted the role of sodium propanesulfinate in catalytic processes. Researchers have explored its ability to act as a catalyst in oxidation reactions, particularly in the presence of transition metals. For instance, a 2023 study published in the Journal of Catalysis demonstrated that this compound can enhance the efficiency of epoxidation reactions when used in conjunction with manganese-based catalysts.

In the field of material science, propanesulfinic acid has been investigated for its potential in synthesizing novel materials with tailored properties. A 2022 paper in Advanced Materials reported that this compound can be used as a precursor for creating sulfonated polymers with high thermal stability and conductivity. These materials have promising applications in energy storage devices such as batteries and supercapacitors.

The environmental applications of sodium propanesulfinate are equally noteworthy. It has been studied as a potential agent for removing heavy metal ions from aqueous solutions through ion exchange mechanisms. A 2021 study published in Environmental Science & Technology found that this compound exhibits high affinity for lead and cadmium ions, making it a viable option for water purification systems.

The synthesis of propanesulfinic acid typically involves the oxidation of propane derivatives followed by sulfonation and neutralization with sodium hydroxide. Recent advancements in green chemistry have led to more sustainable methods for its production, reducing the environmental footprint associated with traditional synthesis routes.

In conclusion, sodium propanesulfinate (CAS No: 39165-62-3) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique chemical properties, combined with recent research breakthroughs, position it as a key player in advancing modern technologies and sustainable practices.